Cas no 2171450-22-7 ((2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid)

(2S)-4-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a hydroxylated side chain and a tetrahydrofuran-based scaffold, offering conformational constraints that can influence peptide secondary structure. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis protocols, allowing for selective deprotection under mild basic conditions. The compound's stereochemical purity (2S configuration) is critical for maintaining peptide chirality, while its carboxyl and hydroxyl functionalities provide additional sites for further modification. This derivative is particularly valuable in the synthesis of structurally complex peptides where controlled backbone flexibility and side-chain interactions are required.
(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid structure
2171450-22-7 structure
Product Name:(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid
CAS No:2171450-22-7
MF:C24H26N2O7
MW:454.472446918488
CID:6585615
PubChem ID:165558553
Update Time:2025-10-25

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid
    • 2171450-22-7
    • EN300-1505210
    • (2S)-4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-2-hydroxybutanoic acid
    • Inchi: 1S/C24H26N2O7/c27-20(21(28)29)9-11-25-22(30)24(10-12-32-14-24)26-23(31)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20,27H,9-14H2,(H,25,30)(H,26,31)(H,28,29)/t20-,24?/m0/s1
    • InChI Key: LVCAHKOROOGLES-QHELBMECSA-N
    • SMILES: O1CCC(C(NCC[C@@H](C(=O)O)O)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 454.17400117g/mol
  • Monoisotopic Mass: 454.17400117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 134Ų

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid Pricemore >>

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Additional information on (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid

Recent Advances in the Study of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid (CAS: 2171450-22-7)

The compound (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid (CAS: 2171450-22-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxylated butanoic acid moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS).

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel synthetic route that significantly reduces the number of steps required to produce (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid, thereby improving its scalability for industrial applications. The study also highlighted the compound's stability under various pH conditions, which is critical for its use in pharmaceutical formulations.

In addition to its synthetic utility, researchers have investigated the biological activity of this compound. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2022 study published in *Bioorganic & Medicinal Chemistry Letters* reported that (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid demonstrated selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings open new avenues for the development of anti-inflammatory agents.

Furthermore, the compound's potential as a building block for peptide-based drug delivery systems has been explored. A recent study in *Advanced Drug Delivery Reviews* (2023) discussed its incorporation into peptide conjugates designed for targeted drug delivery. The hydroxyl group in the butanoic acid moiety allows for further functionalization, enabling the attachment of targeting ligands or therapeutic payloads. This modularity makes it a promising candidate for the design of next-generation bioconjugates.

Despite these advancements, challenges remain in the widespread adoption of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-hydroxybutanoic acid. Issues such as cost-effective large-scale production and the need for more comprehensive toxicological studies must be addressed. However, the growing body of research underscores its potential as a valuable tool in chemical biology and pharmaceutical sciences. Future studies are expected to delve deeper into its mechanistic insights and therapeutic applications, paving the way for its integration into clinical development pipelines.

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